Cas no 94061-80-0 ((3R,5S)-Fluvastatin Sodium Salt)

• Product Name: (3R,5S)-Fluvastatin Sodium Salt
• CAS No: 94061-80-0
• MF: C₂₄H₂₅FNNaO₄
• MW: 433.447781324387
• CID: 1000592
• Update Time: 2025-07-24

(3R,5S)-Fluvastatin Sodium Salt Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-Fluvastatin Sodium Salt
• (3R,5S) FLUVASTATIN
• 2-IODO-5'-ETHYLCARBOXAMIDO-2',3'-O-ISOPROPYLIDENEADENOSINE
• SRI 62320
• (+)-(3R,5S)-fluvastatin sodium
• (3R,5S)-7-(3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl)-3,5-dihydroxy-6-heptenoic acid monosodium salt
• (3R,5S,E)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoic acid sodium salt
• (E)-(3R,5S)-(+)-7-[3-(4-fluoro-phenyl)-1-isopropyl-1H-indol-2-yl]-3,5-dihydroxy-hept-6-enoic acid sodium salt
• Canef
• fluindostatin
• FLUVASTATIN SODIUM
• Lescol
• XU-62-320

• Inchi： 1S/C24H26FNO4.Na/c1-15(2)26-21-6-4-3-5-20(21)24(16-7-9-17(25)10-8-16)22(26)12-11-18(27)13-19(28)14-23(29)30;/h3-12,15,18-19,27-28H,13-14H2,1-2H3,(H,29,30);/q;+1/p-1/b12-11+;/t18-,19-;/m1./s1
• InChI Key： ZGGHKIMDNBDHJB-NRFPMOEYSA-M
• SMILES： [Na+].FC1C=CC(=CC=1)C1C2C=CC=CC=2N(C=1/C=C/[C@H](C[C@H](CC(=O)[O-])O)O)C(C)C

Computed Properties

• Exact Mass: 433.16700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8

Experimental Properties

• Melting Point: >150°C (dec.)
• PSA: 85.52000
• LogP: 3.29340

Additional information on (3R,5S)-Fluvastatin Sodium Salt

Comprehensive Overview of (3R,5S)-Fluvastatin Sodium Salt (CAS No. 94061-80-0): Mechanism, Applications, and Research Insights

(3R,5S)-Fluvastatin Sodium Salt (CAS No. 94061-80-0) is a stereospecific form of the widely studied HMG-CoA reductase inhibitor, fluvastatin. As a sodium salt derivative, it exhibits enhanced solubility and bioavailability compared to its free acid counterpart. This compound belongs to the statin class of pharmaceuticals, which revolutionized cardiovascular therapy by targeting cholesterol biosynthesis. The (3R,5S) configuration is particularly significant due to its optimal binding affinity for the enzyme's active site, making it a subject of ongoing research in lipid metabolism disorders.

Recent interest in (3R,5S)-Fluvastatin has surged due to emerging studies exploring its pleiotropic effects beyond cholesterol reduction. Researchers are investigating its potential roles in endothelial function improvement, anti-inflammatory properties, and even neuroprotective applications. These findings align with current healthcare trends focusing on multifunctional therapeutics and personalized medicine approaches. The compound's structural specificity makes it a valuable tool for studying enzyme-substrate interactions in biochemical research.

From a pharmaceutical development perspective, the sodium salt formulation of (3R,5S)-Fluvastatin offers distinct advantages in drug formulation stability and oral absorption kinetics. Analytical studies utilizing HPLC methods and chiral separation techniques frequently employ this compound as a reference standard. Its well-characterized crystalline properties and spectroscopic fingerprints (documented in IR and NMR spectra) make it indispensable for quality control protocols in pharmaceutical manufacturing.

The synthesis of CAS 94061-80-0 involves sophisticated asymmetric synthesis routes to achieve the desired stereochemical purity. Current literature highlights innovations in green chemistry approaches for its production, reflecting the pharmaceutical industry's shift toward sustainable synthesis methods. These advancements address growing concerns about environmental impact in drug manufacturing while maintaining high enantiomeric excess requirements for therapeutic applications.

In clinical contexts, the pharmacokinetic profile of (3R,5S)-Fluvastatin Sodium Salt demonstrates favorable characteristics including hepatic selectivity and minimal cytochrome P450 interactions. This makes it particularly relevant for polypharmacy management in elderly patients, a pressing issue in modern geriatric care. Recent meta-analyses have examined its dose-response relationships in diverse populations, contributing to the ongoing debate about precision dosing strategies in cardiovascular prevention.

Emerging biomedical research has explored the compound's potential in non-alcoholic fatty liver disease (NAFLD) management, a condition of increasing global prevalence. Its dual action on hepatic lipid metabolism and oxidative stress pathways positions it as a candidate for multi-target therapies. Furthermore, investigations into its autophagy modulation effects have opened new avenues for research in cellular homeostasis mechanisms.

From a regulatory standpoint, (3R,5S)-Fluvastatin Sodium Salt serves as a critical reference compound for pharmacopeial standards worldwide. Its well-documented physicochemical properties and stability characteristics under various conditions provide essential data for formulation scientists. The pharmaceutical industry continues to refine analytical methodologies for its characterization, particularly focusing on impurity profiling and polymorph identification techniques.

The compound's role in translational research bridges fundamental biochemistry with clinical applications. Studies utilizing molecular modeling and X-ray crystallography have elucidated its precise binding interactions with HMG-CoA reductase, contributing valuable insights to structure-activity relationship (SAR) databases. These findings support the development of next-generation lipid modifiers with improved target specificity and metabolic stability.

Quality assurance protocols for 94061-80-0 emphasize rigorous testing for stereochemical integrity throughout the supply chain. Advanced techniques like chiral chromatography and vibrational circular dichroism are employed to verify the enantiomeric purity of commercial preparations. These measures address the pharmaceutical industry's increasing focus on stereoselective pharmacology and its implications for drug safety profiles.

Future research directions for (3R,5S)-Fluvastatin Sodium Salt include exploration of its potential in combinatorial therapies for metabolic syndrome and investigation of its epigenetic modulation capabilities. The compound's established safety database and mechanistic clarity position it as an ideal candidate for drug repurposing studies, particularly in the context of age-related metabolic disorders. These developments reflect the growing intersection between cardiovascular research and systems biology approaches in modern pharmacology.